5-benzylidene-1,3-diphenyl-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 5-benzylidene-1,3-diphenyl-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C23H16N2O3/c26-21-20(16-17-10-4-1-5-11-17)22(27)25(19-14-8-3-9-15-19)23(28)24(21)18-12-6-2-7-13-18/h1-16H
• InChI Key: ASXNTIIEIUMACF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C2C(=O)N(C(=O)N(C2=O)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H16N2O3
• Molecular Weight: 368.4 g/mol

Description

5-benzylidene-1,3-diphenyl-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as benzylidenebarbituric acid, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of barbiturates, which are widely used as sedatives, hypnotics, and anticonvulsants. The unique structure of benzylidenebarbituric acid provides it with distinct properties that make it a promising candidate for various biomedical applications.

Mechanism of Action

The exact mechanism of action of 5-benzylidene-1,3-diphenyl-2,4,6(1H,3H,5H)-pyrimidinetrionearbituric acid is not fully understood. However, it is believed to exert its pharmacological effects by interacting with various molecular targets in the body. The compound has been reported to modulate the activity of enzymes, receptors, and ion channels, which are involved in various physiological processes.
Biochemical and Physiological Effects
Benzylidenebarbituric acid has been shown to exhibit a wide range of biochemical and physiological effects. It has been reported to inhibit the growth of various microorganisms, including bacteria and fungi. The compound has also been shown to possess anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. Moreover, 5-benzylidene-1,3-diphenyl-2,4,6(1H,3H,5H)-pyrimidinetrionearbituric acid has been reported to induce apoptosis in cancer cells, suggesting its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

Benzylidenebarbituric acid has several advantages for use in lab experiments. It is relatively easy to synthesize, and the yield of the synthesis method is high. The compound exhibits a wide range of pharmacological activities, making it a versatile tool for various biomedical applications. However, 5-benzylidene-1,3-diphenyl-2,4,6(1H,3H,5H)-pyrimidinetrionearbituric acid has some limitations, such as its low solubility in water, which can affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for the research on 5-benzylidene-1,3-diphenyl-2,4,6(1H,3H,5H)-pyrimidinetrionearbituric acid. One potential area of investigation is the development of novel derivatives of the compound with improved pharmacological properties. Another possible direction is the study of the compound's mechanism of action and its interaction with molecular targets in the body. Moreover, the use of 5-benzylidene-1,3-diphenyl-2,4,6(1H,3H,5H)-pyrimidinetrionearbituric acid as a scaffold for the design of new drugs with enhanced efficacy and reduced side effects is an exciting avenue for future research.
In conclusion, 5-benzylidene-1,3-diphenyl-2,4,6(1H,3H,5H)-pyrimidinetrionearbituric acid is a synthetic compound with promising therapeutic potential. Its unique structure and pharmacological properties make it a versatile tool for various biomedical applications. The synthesis of 5-benzylidene-1,3-diphenyl-2,4,6(1H,3H,5H)-pyrimidinetrionearbituric acid is relatively straightforward, and the compound has been extensively studied for its potential as an antimicrobial, anti-inflammatory, and anticancer agent. Further research on 5-benzylidene-1,3-diphenyl-2,4,6(1H,3H,5H)-pyrimidinetrionearbituric acid and its derivatives is needed to fully understand its mechanism of action and to develop novel drugs with improved efficacy and reduced side effects.

Scientific Research Applications

Benzylidenebarbituric acid has been extensively studied for its potential therapeutic applications. It has been reported to exhibit antimicrobial, anti-inflammatory, and anticancer activities. The compound has also been investigated for its potential as an anticonvulsant and sedative agent. The unique structure of 5-benzylidene-1,3-diphenyl-2,4,6(1H,3H,5H)-pyrimidinetrionearbituric acid makes it a promising candidate for the development of novel drugs with improved efficacy and reduced side effects.